![molecular formula C10H12N2O6S B3002657 4-(Methylsulfanyl)-2-[(5-nitrofuran-2-yl)formamido]butanoic acid CAS No. 1008068-92-5](/img/structure/B3002657.png)
4-(Methylsulfanyl)-2-[(5-nitrofuran-2-yl)formamido]butanoic acid
Description
4-(Methylsulfanyl)-2-[(5-nitrofuran-2-yl)formamido]butanoic acid (MSFB) is a sulfur-containing organic acid that has been used in a variety of scientific research applications. It is a colorless crystalline solid that is soluble in water and ethanol. MSFB is a useful compound for studying the effects of sulfur-containing compounds on biochemical and physiological processes.
Scientific Research Applications
Antifungal Applications
4-(Methylsulfanyl)-2-[(5-nitrofuran-2-yl)formamido]butanoic acid and related compounds have been explored for their antifungal properties. For instance, research on bromopyrrole alkaloids derived from the South China Sea sponge Agelas sp. indicates effective antifungal activity against Candida albicans in a Caenorhabditis elegans candidiasis model. These findings suggest potential applications in developing antifungal therapies or agents (Zhu et al., 2016).
Synthesis of Novel Compounds
Research in the field of chemistry has focused on synthesizing novel compounds using 4-(Methylsulfanyl)-2-[(5-nitrofuran-2-yl)formamido]butanoic acid as an intermediate or related structures. For example, the synthesis of new thiazolidin-4-ones and thiazan-4-one derivatives from 10-undecenoic acid hydrazide has been reported, demonstrating the versatility of this compound in synthetic chemistry (Rahman et al., 2005).
Catalysis and Chemical Reactions
The compound's derivatives have been utilized in catalysis and various chemical reactions. A study on the catalyst- and solvent-free synthesis of benzamide derivatives using microwave-assisted Fries rearrangement exemplifies this application, highlighting the compound's role in facilitating complex chemical processes (Moreno-Fuquen et al., 2019).
Dyeing Properties and Applications
Research has also explored the dyeing properties and applications of derivatives of 4-(Methylsulfanyl)-2-[(5-nitrofuran-2-yl)formamido]butanoic acid. A study investigating new azonaphthalimide acid dyes showed their potential in dyeing wool and polyamide fabrics, offering insights into the compound's utility in textile industries (Hosseinnezhad et al., 2017).
properties
IUPAC Name |
4-methylsulfanyl-2-[(5-nitrofuran-2-carbonyl)amino]butanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O6S/c1-19-5-4-6(10(14)15)11-9(13)7-2-3-8(18-7)12(16)17/h2-3,6H,4-5H2,1H3,(H,11,13)(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSOQJVVFOIIKBC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCCC(C(=O)O)NC(=O)C1=CC=C(O1)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Methylsulfanyl)-2-[(5-nitrofuran-2-yl)formamido]butanoic acid | |
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